3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(tetrahydro-2H-pyran-4-yl)azetidine-1-carboxamide

• IUPAC Name: 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-(oxan-4-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C13H19N3O5/c17-11-8-21-13(19)16(11)7-9-5-15(6-9)12(18)14-10-1-3-20-4-2-10/h9-10H,1-8H2,(H,14,18)
• InChI Key: HRHBMPVNXOUPHU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)N2CC(C2)CN3C(=O)COC3=O
• Molecular Formula: C13H19N3O5
• Molecular Weight: 297.31 g/mol

Description

3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(tetrahydro-2H-pyran-4-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C13H19N3O5 and its molecular weight is 297.311. The purity is usually 95%.
BenchChem offers high-quality 3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(tetrahydro-2H-pyran-4-yl)azetidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(tetrahydro-2H-pyran-4-yl)azetidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showcasing the utility of similar compounds in drug discovery efforts targeting cancer and inflammation (Rahmouni et al., 2016).

• Research on pyrazolo[1,5-a]pyrimidine derivatives has led to the development of molecules with potential cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the relevance of such compounds in exploring new cancer therapies (Hassan, Hafez, & Osman, 2014).

Advances in Synthesis Methods

• Developments in the synthesis of polysubstituted 3-pyrazolidinones highlight the advancements in creating polyfunctionalized molecules for various applications, including as 'aza-deoxa' analogues of existing drugs and peptide mimetics (Grošelj & Svete, 2015).

Antimicrobial and Antiviral Activities

• The synthesis and evaluation of new 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives have demonstrated significant antimicrobial activities, suggesting the potential of structurally related compounds in addressing bacterial and fungal infections (Aytemir, Erol, Hider, & Özalp, 2003).

• Another study focusing on pyrazolo[3,4-d]pyrimidine analogues of sangivamycin and toyocamycin highlighted their antiviral activities, especially against human cytomegalovirus and herpes simplex virus type 1, underscoring the importance of these compounds in developing new antiviral agents (Saxena, Coleman, Drach, & Townsend, 1990).